Cas no 926935-33-3 (H-D-Cys(Mmt)-OH)

• Product Name: H-D-Cys(Mmt)-OH
• CAS No: 926935-33-3
• MF: C₂₃H₂₃NO₃S
• MW: 393.498625040054
• MDL: MFCD02094370
• CID: 2356436
• PubChem ID: 25015247
• Update Time: 2025-10-23

H-D-Cys(Mmt)-OH Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-[(4-methoxyphenyl)-diphenylmethyl]sulfanylpropanoic acid
• H-D-Cys(Mmt)-OH
• 4-METHOXY-TRITYL-D-CYSTEINE
• BDBM50351255
• S-((4-Methoxyphenyl)diphenylmethyl)-D-cysteine
• S-[(4-Methoxyphenyl)(diphenyl)methyl]-D-cysteine
• MFCD02094370
• DTXSID80648424
• 926935-33-3
• CHEMBL1818525
• SCHEMBL14432746

• MDL： MFCD02094370
• Inchi： 1S/C23H23NO3S/c1-27-20-14-12-19(13-15-20)23(17-8-4-2-5-9-17,18-10-6-3-7-11-18)28-16-21(24)22(25)26/h2-15,21H,16,24H2,1H3,(H,25,26)/t21-/m1/s1
• InChI Key： QAINHNNAIDVCEZ-OAQYLSRUSA-N
• SMILES： S(C[C@H](C(=O)O)N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 393.13986477 g/mol
• Monoisotopic Mass: 393.13986477 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.8
• Molecular Weight: 393.5

Additional information on H-D-Cys(Mmt)-OH

Introduction to H-D-Cys(Mmt)-OH (CAS No. 926935-33-3)

H-D-Cys(Mmt)-OH (CAS No. 926935-33-3) is a synthetic amino acid derivative that has gained significant attention in the fields of peptide chemistry and medicinal chemistry. This compound is particularly valuable for its unique properties and its role in the synthesis of complex peptides and proteins. The Mmt (4-methyltrityl) protecting group is a crucial component of this molecule, providing stability and selectivity during chemical reactions.

The H-D-Cys(Mmt)-OH compound is a derivative of cysteine, an essential amino acid that plays a critical role in various biological processes, including protein structure and function. The Mmt protecting group is used to temporarily block the thiol group of cysteine, allowing for controlled and sequential coupling reactions in peptide synthesis. This makes H-D-Cys(Mmt)-OH an indispensable reagent in the development of therapeutic peptides and proteins.

Recent advancements in the field have highlighted the importance of H-D-Cys(Mmt)-OH in the synthesis of bioactive peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of H-D-Cys(Mmt)-OH in the synthesis of a novel peptide that exhibited potent anti-inflammatory properties. The researchers found that the Mmt protecting group significantly improved the yield and purity of the final product, making it a preferred choice for complex peptide synthesis.

In addition to its applications in medicinal chemistry, H-D-Cys(Mmt)-OH has also been utilized in the development of diagnostic tools and imaging agents. A recent study in the Journal of Peptide Science explored the use of H-D-Cys(Mmt)-OH in the synthesis of peptides for targeted cancer imaging. The results showed that peptides synthesized using H-D-Cys(Mmt)-OH had high specificity and affinity for cancer cells, enhancing their potential as diagnostic tools.

The stability and reactivity of H-D-Cys(Mmt)-OH make it a versatile reagent in various chemical processes. The Mmt protecting group can be selectively removed under mild conditions, allowing for precise control over the timing and sequence of reactions. This property is particularly useful in solid-phase peptide synthesis (SPPS), where sequential coupling reactions are essential for building complex peptide chains.

Moreover, H-D-Cys(Mmt)-OH has been employed in the development of peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in various therapeutic applications, including enzyme inhibition and receptor modulation. A study published in Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of a peptidomimetic using H-D-Cys(Mmt)-OH, which demonstrated strong binding affinity to a target enzyme involved in neurodegenerative diseases.

The versatility and reliability of H-D-Cys(Mmt)-OH have also made it a popular choice among researchers working on protein engineering and protein-protein interactions. The ability to introduce cysteine residues with specific modifications has opened new avenues for studying protein structure and function. For example, a study in Biochemistry utilized H-D-Cys(Mmt)-OH to introduce disulfide bonds into engineered proteins, enhancing their stability and solubility.

In conclusion, H-D-Cys(Mmt)-OH (CAS No. 926935-33-3) is a highly valuable compound with diverse applications in peptide chemistry, medicinal chemistry, and protein engineering. Its unique properties, including the stability provided by the Mmt protecting group, make it an essential reagent for researchers working on complex peptide synthesis, therapeutic peptides, diagnostic tools, and peptidomimetics. As research continues to advance, the importance of H-D-Cys(Mmt)-OH is likely to grow, contributing to new discoveries and innovations in these fields.